Cas no 1251599-01-5 (5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole)

• Product Name: 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole
• CAS No: 1251599-01-5
• MF: C₁₉H₁₆N₄O₂S
• MW: 364.420942306519
• CID: 5396168
• Update Time: 2025-10-28

5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• ZOJKETHCWFXLAM-UHFFFAOYSA-N
• 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole

• Inchi： 1S/C19H16N4O2S/c1-24-14-5-3-4-13(10-14)17-16(11-20-22-17)19-21-18(23-25-19)12-6-8-15(26-2)9-7-12/h3-11H,1-2H3,(H,21,23)/b19-16-
• InChI Key： IFWVUWHMYYIBSZ-MNDPQUGUSA-N
• SMILES： O1/C(=C2/C=NN=C/2C2=CC=CC(OC)=C2)/N=C(C2=CC=C(SC)C=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole

Comprehensive Analysis of 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole (CAS No. 1251599-01-5)

The compound 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole (CAS No. 1251599-01-5) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This 1,2,4-oxadiazole derivative is characterized by the presence of a methoxyphenyl group and a methylsulfanylphenyl moiety, which contribute to its diverse applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutics targeting inflammation, metabolic disorders, and microbial infections.

One of the most searched questions about this compound revolves around its synthetic pathway and mechanism of action. The synthesis typically involves the cyclization of precursor molecules under controlled conditions, yielding the 1,2,4-oxadiazole core. Its bioactivity is often attributed to the ability to interact with specific enzymes or receptors, making it a promising candidate for further study. Recent trends in AI-driven drug discovery have also highlighted the potential of such compounds in virtual screening and molecular docking studies, where 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole has shown affinity for various biological targets.

Another area of interest is the compound's physicochemical properties, including solubility, stability, and bioavailability. These factors are critical for its potential use in formulations. The methoxy and methylsulfanyl groups enhance its lipophilicity, which can influence its absorption and distribution in biological systems. This aligns with current industry focus on optimizing drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, topics frequently searched by professionals in the field.

Environmental and green chemistry considerations are also relevant, as researchers seek sustainable methods to synthesize and utilize such compounds. The demand for eco-friendly synthetic routes and biodegradable intermediates has grown, and this compound's structure offers opportunities for modification to meet these goals. Additionally, its potential applications in crop protection and agrochemicals are being explored, addressing global concerns about food security and sustainable agriculture.

In summary, 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole (CAS No. 1251599-01-5) represents a versatile scaffold with broad implications in medicinal chemistry and beyond. Its study intersects with cutting-edge topics like computational chemistry, green synthesis, and precision medicine, making it a compelling subject for ongoing research and development.